4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid

• IUPAC Name: 4-[2-methyl-3-(propanoylamino)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C14H18N2O4/c1-3-12(17)15-10-5-4-6-11(9(10)2)16-13(18)7-8-14(19)20/h4-6H,3,7-8H2,1-2H3,(H,15,17)(H,16,18)(H,19,20)
• InChI Key: LPDBYCLZSOJRMS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C(=CC=C1)NC(=O)CCC(=O)O)C
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

The compound 4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid belongs to a class of succinamic acid derivatives characterized by a 4-oxobutanoic acid backbone linked to an aniline moiety. Below, we analyze key analogs to infer structure-activity relationships (SAR) and comparative data.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid typically involves multiple steps. One common method starts with the nitration of 2-methyl aniline to form 2-methyl-3-nitroaniline. This intermediate is then reduced to 2-methyl-3-aminophenylamine. The next step involves the acylation of the amine group with propionyl chloride to form 2-methyl-3-(propionylamino)aniline. Finally, this compound undergoes a condensation reaction with succinic anhydride to yield 4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of organic synthesis, such as the use of large-scale reactors and optimization of reaction conditions for yield and purity, would apply.

Chemical Reactions Analysis

Types of Reactions

4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction can yield amines or alcohols depending on the conditions.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring and the amide group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst are often used.

Substitution: Reagents like halogens for electrophilic substitution and nucleophiles like amines for nucleophilic substitution are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce amines or alcohols.

Scientific Research Applications

Introduction to 4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid

4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid is a compound that has garnered attention in various scientific research fields due to its unique chemical structure and potential applications. This article explores the applications of this compound, particularly in medicinal chemistry, drug development, and biochemical research.

Medicinal Chemistry

The compound's structural features allow it to act as a potential inhibitor of various enzymes and receptors involved in disease pathways. Studies have indicated its potential role in:

• Cancer Therapy : The compound may inhibit tyrosine kinases, which are crucial in cancer cell proliferation and survival. This inhibition can lead to reduced tumor growth and improved patient outcomes .
• Anti-inflammatory Agents : Research has shown that derivatives of similar compounds can exhibit anti-inflammatory properties, suggesting that this compound might also have therapeutic effects in inflammatory diseases .

Drug Development

The unique structure of 4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid makes it a candidate for drug formulation. Key areas of focus include:

• Formulation Strategies : The compound can be modified to enhance its solubility and bioavailability, crucial factors for effective drug delivery systems. Formulations might include nanoparticles or liposomes to improve pharmacokinetics .
• Targeted Drug Delivery : Its ability to bind selectively to certain receptors can be exploited for targeted therapies, minimizing side effects associated with conventional chemotherapy .

Biochemical Research

In biochemical studies, the compound can serve as a useful tool for:

• Enzyme Inhibition Studies : It can be utilized to understand the mechanisms of enzyme action and inhibition, particularly in metabolic pathways involving amino acids and ketones .
• Cell Signaling Pathways : Investigating how this compound affects cell signaling can provide insights into its potential therapeutic roles and mechanisms of action in various diseases.

Case Study 1: Inhibition of Tyrosine Kinases

A study published in a peer-reviewed journal demonstrated that modifications of compounds similar to 4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid effectively inhibited tyrosine kinases involved in cancer progression. The results indicated a significant reduction in tumor size in animal models treated with these compounds compared to controls .

Case Study 2: Anti-inflammatory Effects

In vitro studies highlighted the anti-inflammatory capabilities of the compound, showing that it reduced the production of pro-inflammatory cytokines in cultured human cells. This suggests potential applications in treating autoimmune diseases or chronic inflammatory conditions .

Mechanism of Action

The mechanism of action of 4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The exact pathways and targets depend on the specific application and the biological system .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The substituents on the aniline ring determine solubility, lipophilicity (LogP), and acidity (pKa). Key examples include:

Electron-Withdrawing Groups

• 4-[(4-Nitrophenyl)amino]-4-oxobutanoic acid (): Substituent: 4-Nitro group (strong electron-withdrawing). Molecular Formula: C10H9N2O3. Molecular Weight: 237.19 g/mol. Impact: The nitro group lowers pKa (increasing acidity) and enhances reactivity, making it suitable for electrophilic interactions in drug design.
• 4-[(2-Chlorophenyl)amino]-4-oxobutanoic acid (): Substituent: 2-Chloro group (moderate electron-withdrawing). Molecular Formula: C10H9ClNO3. Molecular Weight: 226.64 g/mol.

Bulky/Alkyl Groups

• 4-[3-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid (): Substituent: 3-Azepanylcarbonyl (7-membered cyclic amide). Molecular Formula: C17H22N2O4. Molecular Weight: 318.37 g/mol. Solubility: Soluble in organic solvents (e.g., DCM, acetone) but poorly in water. Impact: The bulky azepane ring may hinder metabolic degradation, extending half-life in vivo. Predicted pKa = 4.68, indicating moderate acidity .
• 4-{3-[(4-Methyl-1-piperazinyl)carbonyl]anilino}-4-oxobutanoic acid (): Substituent: 4-Methylpiperazinyl (heterocyclic amine). Molecular Formula: C16H21N3O4. Molecular Weight: 319.36 g/mol. Impact: The piperazine group introduces basicity (pKa ~8–9), altering solubility and binding to charged targets.

Unsaturated Backbone

• (2Z)-4-(4-Methylanilino)-4-oxobut-2-enoic acid (): Substituent: 4-Methyl group with conjugated double bond. Impact: The α,β-unsaturated carbonyl increases electrophilicity, enhancing reactivity in Michael addition reactions. This structural feature is critical for covalent binding to biological targets .

Antioxidant Activity

• 4-[2-(Methoxycarbonyl)anilino]-4-oxobutanoic acid (): Exhibits DPPH radical scavenging activity (13.4% at 1 μmol/L vs. 92.5% for BHA control).

Antibacterial/Antitumor Potential

• 4-[3-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid (): Proposed as a precursor for antibacterial and antitumor agents. The azepane moiety mimics natural macrocycles, enabling interactions with bacterial enzymes or tumor receptors .

Kinase Inhibition

• (2S)-2-Amino-4-[4-(2-bromo-4,5-difluorophenoxy)anilino]-4-oxobutanoic acid (): Molecular Weight: 415.19 g/mol. Bromine and fluorine substituents enhance LogP (predicted ~3.5), favoring blood-brain barrier penetration. This compound is structurally related to kinase inhibitors targeting tyrosine kinases .

Comparative Data Table

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	References
4-[2-(Methoxycarbonyl)anilino]-4-oxobutanoic acid	2-methoxycarbonyl	C12H13NO5	251.24	Antioxidant (DPPH scavenger)
4-[(2-Chlorophenyl)amino]-4-oxobutanoic acid	2-chloro	C10H9ClNO3	226.64	High lipophilicity
4-[3-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid	3-azepanylcarbonyl	C17H22N2O4	318.37	Antibacterial/antitumor potential
4-{3-[(4-Methylpiperazinyl)carbonyl]anilino}-4-oxobutanoic acid	3-(4-methylpiperazinyl)	C16H21N3O4	319.36	Enhanced solubility in polar solvents
(2Z)-4-(4-Methylanilino)-4-oxobut-2-enoic acid	4-methyl + α,β-unsaturation	C11H11NO3	205.21	Electrophilic reactivity

Biological Activity

The compound 4-[2-methyl-3-(propionylamino)anilino]-4-oxobutanoic acid , also known by various synonyms, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and detailed research findings.

Molecular Structure

• Molecular Formula : C11H13N1O3
• Molecular Weight : 207.23 g/mol
• IUPAC Name : 4-(2-methylanilino)-4-oxobutanoic acid

Chemical Structure

The chemical structure can be represented as follows:

$$\text{SMILES }CC1=CC=CC=C1NC(=O)CCC(=O)O$$

Synonyms

• 4-(2-methylanilino)-4-oxobutanoic acid
• 4-[(2-methylphenyl)amino]-4-oxobutanoic acid

Research indicates that this compound may exhibit various biological activities, including anti-inflammatory and anticancer properties. The mechanism of action is believed to involve the modulation of specific biochemical pathways, potentially influencing cell proliferation and apoptosis.

Case Studies and Research Findings

• Anticancer Activity :
  • A study published in Investigative Ophthalmology & Visual Science explored the role of similar compounds in inhibiting cancer cell growth. The results suggested that derivatives of 4-oxobutanoic acid could induce apoptosis in cancer cells through the activation of caspases .
• Anti-inflammatory Effects :
  • Another investigation highlighted the compound's ability to reduce inflammatory markers in vitro. The study utilized human cell lines to demonstrate a decrease in cytokine production when treated with the compound .
• Neuroprotective Properties :
  • Recent research has pointed towards neuroprotective effects, where the compound showed potential in protecting neuronal cells from oxidative stress-induced damage. This was assessed using various assays measuring cell viability and reactive oxygen species (ROS) levels .

Data Table: Summary of Biological Activities

Activity Type	Model/System Used	Observed Effect	Reference
Anticancer	Cancer cell lines	Induction of apoptosis
Anti-inflammatory	Human cell lines	Decrease in cytokine production
Neuroprotective	Neuronal cell cultures	Protection from oxidative stress